Cas no 159749-30-1 (1-(2-bromophenyl)-3-(dimethylamino)prop-2-en-1-one)

• Product Name: 1-(2-bromophenyl)-3-(dimethylamino)prop-2-en-1-one
• CAS No: 159749-30-1
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 2858240
• PubChem ID: 44717052
• Update Time: 2025-04-21

1-(2-bromophenyl)-3-(dimethylamino)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)-3-(dimethylamino)prop-2-en-1-one
• 1-(2-Bromophenyl)-3-dimethylamino-2-propen-1-one
• starbld0005971
• EN300-1125921
• (2e)-3-(dimethylamino)-1-(2-bromophenyl) prop-2-en-1-one
• 159749-30-1
• 1203608-45-0
• CS-0300185
• (E)-1-(2-bromophenyl)-3-(dimethylamino)prop-2-en-1-one

• Inchi： 1S/C11H12BrNO/c1-13(2)8-7-11(14)9-5-3-4-6-10(9)12/h3-8H,1-2H3/b8-7+
• InChI Key： XCJMMXLVRFISQO-BQYQJAHWSA-N
• SMILES： BrC1C=CC=CC=1C(/C=C/N(C)C)=O

Computed Properties

• Exact Mass: 253.01000
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.70710